3-Bromo-5-(ethylthio)pyridine

• CAS No.: 216689-94-0
• Molecular Formula: C7H8BrNS
• Molecular Weight: 218.12 g/mol
• IUPAC Name: 3-bromo-5-ethylsulfanylpyridine
• InChI: InChI=1S/C7H8BrNS/c1-2-10-7-3-6(8)4-9-5-7/h3-5H,2H2,1H3
• InChI Key: HODXCZMEWFTQKP-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=CN=C1)Br

Description

3-Bromo-5-(ethylthio)pyridine is a useful research compound. Its molecular formula is C7H8BrNS and its molecular weight is 218.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, NaOH (1.25 g, 31.3 mmol) was added to anhydrous DMF (40 mL). Ethanethiol (2.60 mL, 2.20 g, 35.5 mmol) was then added by syringe and the mixture was stirred for 6 h at 25° C. while the NaOH dissolved. The solution was cooled to 0° C., and 3,5-dibromopyridine (5.92 g, 25.0 mmol) was added. After stirring for 15 min at 0° C. and 45 min at 25° C., the mixture was poured into water (250 mL) and extracted with ether (2×100 mL). Drying (Na2SO4) and evaporation of the ether, followed by vacuum distillation of the crude product gave 4.39 g (80.6% yield) of colorless oil, bp 91-95° C. at 0.30 mm Hg.